Cas no 300674-53-7 (ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-53-7
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 5976642
• PubChem ID: 3643916
• Update Time: 2025-11-06

ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-(2-(benzyloxy)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[2-oxo-2-(phenylmethoxy)ethoxy]-, ethyl ester
• AKOS001616325
• SR-01000456818-1
• 300674-53-7
• ethyl 2-methyl-5-(2-oxo-2-phenylmethoxyethoxy)-1-benzofuran-3-carboxylate
• ethyl 5-[2-(benzyloxy)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• F0381-1941
• SR-01000456818
• Oprea1_825972

• Inchi： 1S/C21H20O6/c1-3-24-21(23)20-14(2)27-18-10-9-16(11-17(18)20)25-13-19(22)26-12-15-7-5-4-6-8-15/h4-11H,3,12-13H2,1-2H3
• InChI Key： PQGLWLIDQKTOLC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(=O)OCC3=CC=CC=C3)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 368.126
• Monoisotopic Mass: 368.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 491.6±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-2-(Benzyloxy)-2-Oxoethoxy-2-Methyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate, with CAS No. 300674-53-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzofuran ring system, an ethoxy group, and a benzyloxy substituent. These structural features contribute to its potential applications in drug design and material science.

The benzofuran core of this compound is a key structural element, as it is known to exhibit various biological activities. Recent studies have highlighted the importance of benzofuran derivatives in the development of anti-inflammatory and antioxidant agents. The ethoxy group attached to the benzofuran ring further enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most notable aspects of ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate is its benzyloxy substituent. This group not only adds complexity to the molecule but also plays a crucial role in stabilizing the compound's structure. Research has shown that benzyloxy-containing compounds often exhibit enhanced stability and reduced degradation rates, which are critical factors in drug development.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, resulting in higher yields and improved purity. These developments have significantly contributed to the feasibility of large-scale production for both research and commercial purposes.

In terms of applications, ethyl 5-2-(benzyloxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate has shown potential in several areas. Its anti-inflammatory properties have been extensively studied, with recent research indicating its effectiveness in reducing inflammation in animal models. Additionally, its antioxidant activity has been explored, suggesting its potential use as a natural preservative in food and cosmetic products.

The molecular weight and physical properties of this compound are also worth noting. With a molecular weight of approximately 448 g/mol, it exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are currently under investigation, but preliminary data suggest that it may have thermal stability suitable for various industrial applications.

Recent studies have also focused on the biodegradability of ethyl 5-(benzyloxy)-substituted compounds. Findings indicate that these compounds may degrade under specific environmental conditions, which is an important consideration for their eco-friendly applications. This research underscores the need for further investigation into the environmental impact of such compounds.

In conclusion, ethyl 5-(benzyloxy)-substituted benzofuran derivatives like CAS No. 300674